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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No.: B146060 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromooctane. It is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant handling of this chemical.

Chemical Profile and Hazards
2-Bromooctane is a colorless to light yellow, combustible liquid. It is crucial to handle this

compound with care due to its potential health and environmental hazards. The primary

hazards associated with 2-Bromooctane are summarized below.

Hazard Classification Description GHS Hazard Statement

Skin Irritation

Causes skin irritation, which

may include redness and pain.

[1][2]

H315

Eye Irritation

Causes serious eye irritation,

with symptoms like stinging,

tearing, redness, and swelling.

[2]

H319

Flammability Combustible liquid.[1] H227

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[2]
H410
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical for the safe handling of 2-Bromooctane. The

following table summarizes the required personal protective equipment.

Protection Type Required Equipment
Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles with

side-shields and/or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][3]

A face shield should be worn

over goggles if there is a risk of

splashing.[4][5]

Hand Protection Chemical-impermeable gloves.

Gloves must be inspected prior

to use.[1] The selected gloves

must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374

derived from it.[1] Disposable

nitrile gloves may be suitable

for incidental contact but

should be removed

immediately after exposure.[4]

Skin and Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat worn over long-

sleeved clothing and long

pants.

Wear suitable protective

clothing to avoid contact with

skin.[1][3]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[1][3]

All handling should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.[1][4]

Foot Protection
Closed-toe, chemical-resistant

shoes.

Shoes should cover the entire

foot to protect against spills.[4]

[5]
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Operational Plan: Handling and Storage
Proper operational procedures are essential to minimize risk when working with 2-
Bromooctane.

Handling Protocol:
Ventilation: Always handle 2-Bromooctane in a well-ventilated place.[1][3] A chemical fume

hood is recommended.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1] No smoking is permitted in the handling area. Use non-sparking tools and explosion-proof

equipment.[1][3]

Personal Hygiene: Wash hands and skin thoroughly after handling.[1][2] Avoid contact with

skin and eyes.[1][6]

Clothing: Take off contaminated clothing and wash it before reuse.[1][2]

Storage Protocol:
Container: Store in a tightly closed container.[1][2]

Location: The storage area must be a dry, cool, and well-ventilated place.[1][6]

Incompatible Materials: Store away from incompatible materials.[1][2]

Labeling: Ensure containers are properly labeled.

Emergency Procedures
Immediate and appropriate action is crucial in the event of a spill or exposure to 2-
Bromooctane.
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Emergency Situation Immediate Action

Skin Contact

Take off contaminated clothing immediately.[1]

Wash the affected area with plenty of soap and

water.[1][2] If skin irritation occurs, seek medical

advice.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.[2] Remove contact lenses if

present and easy to do, and continue rinsing.[1]

[2] If eye irritation persists, get medical

advice/attention.[2]

Inhalation

Move the victim into fresh air.[1] If breathing is

difficult, give oxygen.[1] If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Ingestion

Rinse mouth with water.[1] Do not induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1]

Spill

Evacuate personnel to a safe area and ensure

adequate ventilation.[1] Remove all sources of

ignition.[1] Prevent further leakage or spillage if

it is safe to do so.[1] Do not let the chemical

enter drains.[1] Absorb the spill with inert

material (e.g., vermiculite, dry sand, or earth)

and place it into containers for disposal.[2]

Disposal Plan
All waste containing 2-Bromooctane must be treated as hazardous waste.

Collection: Collect waste in suitable and closed containers that are properly labeled.[1][3]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not dispose of it
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down the drain.[1][4]

Container Disposal: Empty containers may retain product residue and should be handled as

hazardous waste.[2] They can be triply rinsed (or equivalent) and offered for recycling or

reconditioning.[1]

Regulations: Dispose of contents and container in accordance with all applicable local,

regional, national, and international regulations.[2]

Safe Handling Workflow
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Preparation

Handling

Post-Handling & Disposal Emergency Protocol

Don Personal Protective Equipment (PPE)

Ensure Fume Hood is Operational

Assemble and Inspect Equipment

Transfer 2-Bromooctane Inside Fume Hood

Proceed to Handling

Keep Away from Ignition Sources

In Case of Spill or Exposure

Spill/Exposure Occurs

Perform Experimental Work

Decontaminate Work Surfaces and Equipment

Experiment Complete

Segregate and Label Hazardous Waste

Dispose of Waste via Licensed Facility

Remove PPE and Wash Hands

Follow Emergency Procedures (Spill Control / First Aid)

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Bromooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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